Cas no 1260858-78-3 (3-(2-ethoxyphenyl)azetidine)

• Product Name: 3-(2-ethoxyphenyl)azetidine
• CAS No: 1260858-78-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD17480766
• CID: 5168033
• PubChem ID: 130160253
• Update Time: 2025-06-09

3-(2-ethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)azetidine
• SY267341
• Azetidine, 3-(2-ethoxyphenyl)-

• MDL： MFCD17480766
• Inchi： 1S/C11H15NO/c1-2-13-11-6-4-3-5-10(11)9-7-12-8-9/h3-6,9,12H,2,7-8H2,1H3
• InChI Key： UEFLQWJWIXBYKL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3

Additional information on 3-(2-ethoxyphenyl)azetidine

Introduction to 3-(2-ethoxyphenyl)azetidine (CAS No. 1260858-78-3)

3-(2-ethoxyphenyl)azetidine is a heterocyclic organic compound characterized by its azetidine core substituted with a 2-ethoxyphenyl group. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1260858-78-3, has garnered significant attention in the field of pharmaceutical chemistry due to its structural uniqueness and potential biological activities. The presence of both azetidine and ethoxyphenyl moieties suggests a promising scaffold for drug discovery, particularly in the development of novel therapeutic agents.

The azetidine ring is a five-membered saturated heterocycle containing two nitrogen atoms, making it a versatile platform for medicinal chemistry modifications. Its smaller size compared to larger rings like piperidine allows for greater conformational flexibility, which can be exploited to optimize binding interactions with biological targets. In contrast, the 2-ethoxyphenyl group introduces a hydrophobic aromatic moiety with an electron-donating ethoxy substituent, which can influence both the electronic properties and solubility of the molecule. This combination of structural features makes 3-(2-ethoxyphenyl)azetidine an intriguing candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of such compounds with biological targets. Studies have indicated that the azetidine scaffold can mimic the binding pockets of enzymes and receptors, while the 2-ethoxyphenyl group can serve as a key pharmacophore for modulating activity. For instance, computational studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are implicated in various diseases.

In vitro assays have begun to reveal the potential biological activities of 3-(2-ethoxyphenyl)azetidine. Preliminary experiments have shown that this compound exhibits moderate activity against selected enzymatic targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly promising given the increasing demand for small-molecule inhibitors with high selectivity and low toxicity. The ethoxyphenyl moiety appears to play a crucial role in modulating potency by engaging in π-stacking interactions or hydrogen bonding with residues in the active site.

The synthesis of 3-(2-ethoxyphenyl)azetidine presents unique challenges due to the sensitive nature of the azetidine ring. Traditional synthetic routes often require careful control of reaction conditions to prevent ring opening or rearrangement. However, recent methodological improvements have streamlined the preparation process, making it more accessible for large-scale production and structural optimization. Advances in catalytic methods have also enabled more efficient transformations, reducing byproduct formation and improving overall yields.

One of the most exciting aspects of 3-(2-ethoxyphenyl)azetidine is its potential as a lead compound for drug development. Researchers are exploring various derivatives by modifying either the azetidine or ethoxyphenyl moieties to enhance potency, selectivity, and pharmacokinetic properties. For example, replacing the ethoxy group with other electron-withdrawing or donating substituents may alter the electronic distribution and binding characteristics of the molecule. Similarly, introducing additional heterocycles or functional groups into the azetidine ring could expand its biological spectrum.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities and structural versatility. Among these, azetidines have emerged as particularly promising scaffolds for drug discovery. Their compact structure allows them to fit into narrow binding pockets while maintaining flexibility through conformational rotation around single bonds. The 2-ethoxyphenyl group further enhances this potential by providing an aromatic system capable of interacting with hydrophobic regions of biological targets.

Recent publications highlight several innovative applications of azetidine derivatives in therapeutic research. For instance, modified azetidines have shown promise in treating neurological disorders by modulating neurotransmitter receptor activity. Additionally, some derivatives exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. These findings underscore the therapeutic potential of compounds like 3-(2-ethoxyphenyl)azetidine, particularly when combined with other pharmacophores to create multi-target inhibitors.

The chemical diversity inherent in 3-(2-ethoxyphenyl)azetidine also makes it an excellent candidate for library screening programs aimed at identifying novel bioactive molecules. High-throughput screening (HTS) techniques coupled with structure-based drug design have accelerated the discovery process by allowing rapid evaluation of large compound collections against specific biological targets. As such, this compound represents a valuable asset in modern drug discovery pipelines.

In conclusion,3-(2-ethoxyphenyl)azetidine (CAS No. 1260858-78-3) is a structurally interesting heterocyclic compound with significant potential in pharmaceutical research. Its unique combination of an azetidine core and a 2-ethoxyphenyl substituent positions it as a promising scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its biological activities and synthetic feasibility, paving the way for future applications in medicine and biotechnology.